Cas no 690246-84-5 (1-(4-fluorophenyl)-4-4-methyl-3-(piperidine-1-sulfonyl)benzoylpiperazine)

• Product Name: 1-(4-fluorophenyl)-4-4-methyl-3-(piperidine-1-sulfonyl)benzoylpiperazine
• CAS No: 690246-84-5
• MF: C₂₃H₂₈FN₃O₃S
• MW: 445.550127983093
• CID: 5964182
• PubChem ID: 1248999
• Update Time: 2025-06-28

1-(4-fluorophenyl)-4-4-methyl-3-(piperidine-1-sulfonyl)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-4-methyl-3-(piperidine-1-sulfonyl)benzoylpiperazine
• Methanone, [4-(4-fluorophenyl)-1-piperazinyl][4-methyl-3-(1-piperidinylsulfonyl)phenyl]-
• AKOS000809321
• F1651-0042
• cid_1248999
• [4-(4-fluorophenyl)piperazino]-(4-methyl-3-piperidinosulfonyl-phenyl)methanone
• [4-(4-fluorophenyl)piperazin-1-yl]-(4-methyl-3-piperidin-1-ylsulfonyl-phenyl)methanone
• BDBM54500
• HMS2981K06
• 690246-84-5
• CHEMBL1450208
• MLS001125373
• SR-01000284731-1
• [4-(4-fluorophenyl)-1-piperazinyl]-[4-methyl-3-(1-piperidinylsulfonyl)phenyl]methanone
• SMR000668691
• SR-01000284731
• MLS-0378701.0001
• (4-(4-fluorophenyl)piperazin-1-yl)(4-methyl-3-(piperidin-1-ylsulfonyl)phenyl)methanone
• [4-(4-fluorophenyl)piperazin-1-yl]-(4-methyl-3-piperidin-1-ylsulfonylphenyl)methanone
• 1-(4-FLUOROPHENYL)-4-[4-METHYL-3-(PIPERIDINE-1-SULFONYL)BENZOYL]PIPERAZINE

• Inchi： 1S/C23H28FN3O3S/c1-18-5-6-19(17-22(18)31(29,30)27-11-3-2-4-12-27)23(28)26-15-13-25(14-16-26)21-9-7-20(24)8-10-21/h5-10,17H,2-4,11-16H2,1H3
• InChI Key： LYYXQQUFDZPJIT-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(F)C=C2)CC1)(C1=CC=C(C)C(S(N2CCCCC2)(=O)=O)=C1)=O

Computed Properties

• Exact Mass: 445.18354110g/mol
• Monoisotopic Mass: 445.18354110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 646.4±65.0 °C(Predicted)
• pka: 2.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-fluorophenyl)-4-4-methyl-3-(piperidine-1-sulfonyl)benzoylpiperazine

Exploring the Potential of CAS No 690246-84-5: A Comprehensive Overview

The compound with CAS No 690246-84-5, known as 1-(4-fluorophenyl)-4-(4-methyl-3-(piperidine-1-sulfonyl)benzoyl)piperazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound represents a novel advancement in the design of bioactive molecules, particularly due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its promising activity in various biological systems, making it a subject of intense research interest.

1-(4-fluorophenyl)-4-(4-methyl-3-(piperidine-1-sulfonyl)benzoyl)piperazine is characterized by its complex architecture, which includes a piperazine ring, a sulfonyl group, and a fluorophenyl substituent. These structural elements contribute to its ability to interact with specific biological targets, such as enzymes and receptors, thereby modulating their activity. The presence of the sulfonyl group, in particular, is known to enhance the molecule's stability and bioavailability, which are critical factors in drug design.

Recent research has focused on the compound's potential as a modulator of key cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated that CAS No 690246-84-5 exhibits potent inhibitory activity against certain kinases, which are enzymes that play a crucial role in cell signaling. This suggests that the compound could serve as a lead molecule for the development of targeted therapies.

In addition to its enzymatic activity, 1-(4-fluorophenyl)-4-(4-methyl-3-(piperidine-1-sulfonyl)benzoyl)piperazine has shown promising results in preclinical models of chronic inflammatory diseases. Its ability to suppress pro-inflammatory cytokines and modulate immune responses highlights its potential as an anti-inflammatory agent. Furthermore, recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for large-scale testing and development.

The structural versatility of CAS No 690246-84-5 also allows for further modifications to optimize its pharmacokinetic properties. Researchers have explored various substitution patterns on the piperazine ring and benzene rings to enhance solubility, permeability, and metabolic stability. These efforts have led to the identification of several analogs with improved bioavailability and efficacy.

Another area of active investigation is the compound's potential role in neuroprotection. Studies have shown that 1-(4-fluorophenyl)-4-(4-methyl-3-(piperidine-1-sulfonyl)benzoyl)piperazine can mitigate oxidative stress and reduce neuronal damage in experimental models of neurodegenerative diseases. This opens up new avenues for its application in treating conditions such as Alzheimer's disease and Parkinson's disease.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying CAS No 690246-84-5's biological effects. Ongoing studies are focusing on elucidating its binding interactions with target proteins, as well as assessing its safety profile in preclinical models. These efforts are expected to provide critical insights into its therapeutic potential and guide its development into a clinically viable drug.

In conclusion, 1-(4-fluorophenyl)-4-(4-methyl-3-(piperidine-1-sulfonyl)benzoyl)piperazine (CAS No 690246-84-5) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for drug discovery. As research continues to uncover its full potential, this compound holds promise for addressing unmet medical needs across various therapeutic areas.